Cas no 52186-05-7 (Cyclopentanone,2,5-bis(phenylmethyl)-)

Cyclopentanone,2,5-bis(phenylmethyl)- structure
52186-05-7 structure
Product Name:Cyclopentanone,2,5-bis(phenylmethyl)-
CAS No:52186-05-7
MF:C19H22O
MW:266.377385616302
CID:371832
PubChem ID:134446
Update Time:2025-04-19

Cyclopentanone,2,5-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone,2,5-bis(phenylmethyl)-
    • 2,5-dibenzylcyclopentan-1-one
    • 2,5-Dibenzylcyclopentanone
    • 3-Pentanone, 2,4-dimethyl-1,5-diphenyl-
    • 1,5-Diphenyl-2,4-dimethyl-3-pentanol
    • SCHEMBL7613299
    • 2,4-Dimethyl-1,5-diphenyl-3-pentanone
    • 4-07-00-01485 (Beilstein Handbook Reference)
    • 3-Pentanone, 2,4-dibenzyl-
    • 56964-63-7
    • 52186-05-7
    • 2,4-Dibenzyl-3-pentanone
    • 2,4-dimethyl-1,5-diphenylpentan-3-one
    • BRN 3330276
    • CHEMBL3273604
    • DTXSID00966551
    • Inchi: 1S/C19H22O/c1-15(13-17-9-5-3-6-10-17)19(20)16(2)14-18-11-7-4-8-12-18/h3-12,15-16H,13-14H2,1-2H3
    • InChI Key: RWZWFHRQQFEXTQ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CC1C=CC=CC=1)C(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.167
  • Monoisotopic Mass: 266.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.011
  • Boiling Point: 377.7°Cat760mmHg
  • Flash Point: 142.3°C
  • Refractive Index: 1.546
  • PSA: 17.07000
  • LogP: 4.31310
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